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Introduction

Dodecylguanidine (DGH), commonly available as Dodecylguanidine Hydrochloride, is a

potent, broad-spectrum antimicrobial agent and cationic surfactant.[1][2][3][4][5] Its efficacy

against a wide range of microorganisms, including bacteria, fungi, and algae, makes it a viable

option for surface sanitization in research, scientific, and drug development laboratories.[1]

DGH is particularly effective in controlling biofilm formation, a common challenge in laboratory

settings.[1][4][6] This document provides detailed application notes and protocols for the safe

and effective use of Dodecylguanidine for surface sanitization.

Mechanism of Action

Dodecylguanidine operates through a dual mechanism that is particularly effective for surface

disinfection. As a cationic surfactant, its positively charged head group interacts strongly with

the negatively charged components of microbial cell membranes, such as phospholipids.[4][7]

This interaction disrupts the membrane's integrity, leading to the leakage of essential cellular

contents and ultimately, cell death.[3][6] Furthermore, its surfactant properties aid in breaking

up and penetrating biofilms, allowing the active ingredient to kill the embedded

microorganisms.[4][5][6]
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Caption: Dual mechanism of action of Dodecylguanidine (DGH).

Data Presentation
Antimicrobial Spectrum

Dodecylguanidine exhibits a broad spectrum of activity against various microorganisms

relevant to laboratory environments.

| Table 1: Antimicrobial Spectrum of Dodecylguanidine | | :--- | :--- | | Microorganism Type |

Examples | | Gram-Positive Bacteria | Staphylococcus aureus[1] | | Gram-Negative Bacteria |

Escherichia coli[1], Pseudomonas aeruginosa[8] | | Fungi (Yeasts & Molds) | Candida albicans,

Saccharomyces cerevisiae[1], Aspergillus niger[8] | | Algae | Effective algicidal properties[1] | |

Biofilm-forming Organisms | Sulfate-reducing bacteria, Legionella[4][6] |

Recommended Use Parameters

The efficacy of any disinfectant depends on concentration and contact time.[9] Surfaces must

remain wet for the entire contact time to ensure proper disinfection.[10][11]

| Table 2: Recommended Concentrations and Contact Times for DGH Solutions | | :--- | :--- | :---

| | Application | Concentration (Active DGH) | Minimum Contact Time | | Non-food contact,

general laboratory surfaces (benchtops, fume hoods) | 1000 - 2000 ppm | 10 minutes | |

Equipment surfaces (non-critical) | 1000 - 2000 ppm | 10 minutes | | High-touch areas (door

handles, switches) | 1000 ppm | 10 minutes | | Sanitization of previously cleaned food-contact

surfaces* | 200 ppm[12] | 1 minute |
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*Note: For any application involving surfaces that may come into contact with food or potable

water, a subsequent rinse with potable water may be required after the contact time has been

met. Always adhere to local regulations.

Safety and Handling

Dodecylguanidine hydrochloride is a hazardous substance that requires strict adherence to

safety protocols. It is harmful if swallowed, fatal if inhaled, and causes severe skin burns and

eye damage.[13][14][15]

| Table 3: Personal Protective Equipment (PPE) for Handling DGH | | :--- | :--- | | Protection Type

| Specification | | Eye/Face Protection | Tightly fitting safety goggles or a face shield.[13][16] | |

Skin Protection | Chemical-impermeable gloves (e.g., nitrile) and impervious clothing/apron.[13]

[15] | | Respiratory Protection | Use only in a well-ventilated area.[13] If exposure limits may be

exceeded or if mists/aerosols are generated, use a full-face respirator.[13] |

Protocols
Protocol 1: Preparation of Dodecylguanidine (DGH) Working Solutions

Objective: To safely prepare diluted DGH solutions from a concentrated stock for routine

laboratory use.

Materials:

Dodecylguanidine Hydrochloride (DGH) concentrate (e.g., 35% solution)[5][6]

Distilled or deionized water

Appropriate PPE (See Table 3)

Graduated cylinders and beakers

Dedicated, clearly labeled storage bottle

Procedure:

Work in a designated, well-ventilated area, preferably a chemical fume hood.
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Don all required PPE (gloves, goggles, lab coat/apron).

Calculate the required volume of concentrate. Use the formula: C₁V₁ = C₂V₂

C₁ = Concentration of stock solution (e.g., 350,000 ppm for a 35% solution)

V₁ = Volume of stock solution to be determined

C₂ = Desired concentration of working solution (e.g., 2000 ppm)

V₂ = Final volume of working solution (e.g., 1000 mL)

Example for 1L (1000 mL) of 2000 ppm solution from a 35% stock: V₁ = (2000 ppm * 1000

mL) / 350,000 ppm = 5.71 mL of concentrate

Measure the required amount of water (e.g., 994.29 mL) into the final storage container.

Carefully measure the calculated volume of DGH concentrate (e.g., 5.71 mL) using a

graduated cylinder or pipette.

Slowly add the DGH concentrate to the water while gently stirring. Never add water to the

concentrate.[10]

Cap the storage bottle and mix thoroughly.

Label the bottle clearly with the chemical name ("Dodecylguanidine Solution"),

concentration (e.g., "2000 ppm"), preparation date, and hazard symbols.

Prepare solutions fresh, ideally daily, as specified by general disinfectant guidelines.[10][17]

Protocol 2: Routine Sanitization of Laboratory Surfaces

Objective: To effectively sanitize non-porous laboratory surfaces such as benchtops, biosafety

cabinet interiors, and fume hoods.
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Caption: General workflow for routine laboratory surface sanitization.
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Materials:

Prepared DGH working solution (1000-2000 ppm)

Appropriate PPE

Lint-free wipes or cloths

General-purpose laboratory detergent

Procedure:

Don appropriate PPE.

Pre-clean the surface. Remove all visible soil and organic matter using a wipe saturated with

laboratory detergent and water. Organic material can reduce the efficacy of disinfectants.[18]

Rinse the surface with a water-dampened cloth to remove any detergent residue, which

could inactivate the DGH.[10] Allow the surface to dry.

Apply the DGH solution to the surface using a spray bottle or by wiping with a saturated

cloth. Ensure the entire surface is thoroughly wetted.

Allow the required contact time (minimum 10 minutes). The surface must remain visibly wet

for the entire duration. Re-apply the solution if it begins to dry prematurely.[10][11]

Wipe the surface (optional). After the contact time has elapsed, you may wipe the surface

with a sterile, water-dampened cloth to remove any potential residue, especially on sensitive

equipment or surfaces.

Allow the surface to air dry completely before resuming work.

Surface Compatibility: DGH is a cationic surfactant and may not be compatible with all

materials. Long-term exposure could potentially damage certain plastics, coatings, or metals.

[19] It is recommended to test the solution on a small, inconspicuous area before widespread

use on a new surface type.

Protocol 3: Spill Management for Dodecylguanidine
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Objective: To safely clean and decontaminate a spill of Dodecylguanidine concentrate or

working solution.
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Caption: Workflow for responding to a Dodecylguanidine spill.

Materials:

Chemical spill kit with absorbent material (e.g., vermiculite or sand)

Full PPE, including respiratory protection if the spill is large or in a poorly ventilated area

Spark-proof tools for cleanup[13]

Sealable, labeled hazardous waste container

Procedure:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

area. Restrict access.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear all necessary personal protective equipment before approaching the spill.

Contain the Spill: For liquid spills, create a dike around the spill using absorbent material

from the spill kit to prevent it from spreading.

Absorb and Collect: Cover and absorb the spill with an inert material. Carefully collect the

absorbed material using spark-proof tools and place it into a designated, sealable container

for hazardous waste.[13]

Decontaminate the Area: Once the bulk of the spill is removed, clean and decontaminate the

surface area with a detergent solution, followed by a water rinse.

Dispose of Waste: All contaminated materials, including wipes and PPE, must be disposed of

as hazardous waste according to institutional and local regulations.

Wash Hands: Thoroughly wash hands and any exposed skin with soap and water after the

cleanup is complete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Dodecylguanidine for Laboratory
Surface Sanitization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090949#using-dodecylguanidine-for-surface-
sanitization-in-laboratories]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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